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CAS No.: 13007-93-7

Cat. No.: B227717
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Cuproxoline, a copper-containing chelating agent, presents a unique set of handling and

safety considerations due to its chemical composition and intended applications in research

and development. This guide provides a comprehensive overview of the essential safety

protocols and handling guidelines for Cuproxoline, synthesized from an analysis of its

constituent components: 8-hydroxyquinoline-5,7-disulfonic acid, copper, and diethylamine. By

understanding the intrinsic hazards of each component, this document establishes a robust

framework for risk mitigation, ensuring the safety of laboratory personnel and the integrity of

experimental outcomes. The following sections detail the chemical and physical properties,

hazard identification, exposure control, emergency procedures, and proper disposal of

Cuproxoline, offering a holistic approach to its safe management in a laboratory setting.

Chemical & Physical Properties
Cuproxoline is a complex molecule with the CAS Registry Number 13007-93-7. It is also

known by other names, including copper diethylamine oxyquinoline sulfonate and the
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trademarked names Dicuprene and Cuprimyl.[1] It presents as green platelets and is soluble in

water, forming a dark-green solution.[1] A 10% aqueous solution of Cuproxoline is nearly

neutral and has the practical advantage of being sterilizable by autoclaving.[1]

Property Value Source

Molecular Formula C34H56CuN6O14S4 [1]

Molecular Weight 964.65 g/mol [1]

Appearance Green platelets [1]

Solubility Soluble in water [1]

CAS Number 13007-93-7 [1]

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for Cuproxoline is not readily

available. However, a comprehensive hazard assessment can be constructed by examining the

GHS classifications of its primary components.

Component Hazard Analysis:

8-Hydroxyquinoline-5,7-disulfonic acid (and related 8-hydroxyquinoline compounds): These

compounds are classified as toxic if swallowed, may cause an allergic skin reaction, and

cause serious eye damage.[2][3][4] They are also recognized as being very toxic to aquatic

life with long-lasting effects.[2][3]

Copper (powder): Copper, particularly in powdered form, is a flammable solid and is very

toxic to aquatic life.[5][6]

Diethylamine: This component is highly flammable as a liquid and vapor. It is harmful if

swallowed or inhaled, toxic in contact with skin, and causes severe skin burns and eye

damage.[1][7][8]

Based on this composite analysis, Cuproxoline should be handled as a substance with the

following potential hazards:
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Acute Toxicity (Oral, Dermal, Inhalation): Due to the presence of 8-hydroxyquinoline

derivatives and diethylamine.

Skin Corrosion/Irritation: Primarily from the diethylamine component.

Serious Eye Damage/Irritation: A significant risk from both the 8-hydroxyquinoline and

diethylamine components.

Flammability: The presence of diethylamine suggests a potential fire hazard, although the

overall flammability of the complex may be different.

Aquatic Toxicity: Both copper and 8-hydroxyquinoline derivatives are toxic to aquatic

organisms.

Anticipated GHS Pictograms for Cuproxoline:

Anticipated GHS Pictograms for Cuproxoline

Safe Handling and Storage
Given the hazardous nature of its components, stringent handling and storage protocols are

imperative.

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

Personal Protective Equipment (PPE) for Cuproxoline Handling

Chemical-resistant Lab Coat Nitrile or Neoprene Gloves Chemical Splash Goggles Face Shield (when splashing is a risk) Respirator (in case of dust or aerosol generation)

Click to download full resolution via product page

Hierarchy of Personal Protective Equipment for Cuproxoline
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Eye and Face Protection: Always wear chemical splash goggles. A face shield should be

used in situations where splashing is a significant risk.[9][10]

Skin Protection: A chemical-resistant lab coat should be worn at all times. Gloves, such as

nitrile or neoprene, are mandatory.[9][10]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, especially when handling the powdered form or creating solutions.[11] If there is a risk

of generating dust or aerosols, a NIOSH-approved respirator should be used.[11]

3.2. Handling Procedures

Avoid all personal contact, including inhalation of dust or mists.[1]

Use designated tools for transferring the chemical to avoid cross-contamination.[11]

When preparing solutions, always add the solid Cuproxoline to the solvent slowly.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[11]

3.3. Storage Requirements

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[8][12]

Keep containers tightly closed to prevent contamination and potential reaction with moisture

or air.[8][12]

Store away from incompatible materials, such as strong oxidizing agents.[12]

Label all containers clearly with the chemical name, hazard pictograms, and date of

receipt/opening.

Emergency Procedures
A clear and well-rehearsed emergency plan is critical.

4.1. First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://redox.com/wp-content/sds/2712.pdf
https://msds.plantprod.com/MSDS/10030_4005.pdf
https://redox.com/wp-content/sds/2712.pdf
https://msds.plantprod.com/MSDS/10030_4005.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0690.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0690.pdf
https://www.ncbi.nlm.nih.gov/books/NBK610358/
https://nj.gov/health/eoh/rtkweb/documents/fs/0690.pdf
https://www.benchchem.com/product/b227717/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-cuproxoline
https://nj.gov/health/eoh/rtkweb/documents/fs/0690.pdf
https://sswm.info/sites/default/files/reference_attachments/DES%202013.%20Copper%2C%20Health%20Information%20Summary.pdf
https://aksci.com/sds/Q047_SDS.pdf
https://sswm.info/sites/default/files/reference_attachments/DES%202013.%20Copper%2C%20Health%20Information%20Summary.pdf
https://aksci.com/sds/Q047_SDS.pdf
https://aksci.com/sds/Q047_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol Source(s)

Inhalation

Move the individual to fresh air.

If breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[3][7]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin with copious

amounts of water for at least

15 minutes. Seek immediate

medical attention.

[3][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[3][7]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3][7]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards: The presence of diethylamine suggests that flammable and toxic vapors

may be produced during a fire.[1][7]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

4.3. Accidental Release Measures

A tiered response is necessary depending on the scale of the spill.

Accidental Release Workflow

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain the Spill (use absorbent material)

Collect Spilled Material

Decontaminate Spill Area

Dispose of Waste Properly

Click to download full resolution via product page

Workflow for Responding to a Cuproxoline Spill
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Evacuate and Secure: Immediately evacuate the area and prevent entry.

Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material. For solid spills, carefully

sweep or vacuum the material, avoiding dust generation.

Collection and Disposal: Place the contained material into a labeled, sealed container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent followed by

soap and water.

Toxicological and Ecological Information
5.1. Toxicological Data

The primary known toxicological value for Cuproxoline is an intramuscular LD50 in rats of 126

mg/kg.[1] The toxicology of the complex is likely a combination of the effects of its components.

Copper: Excessive exposure can lead to gastrointestinal distress, and liver and kidney

damage.[8]

Diethylamine: Can cause severe irritation and burns to the skin, eyes, and respiratory tract.

[11] Chronic exposure may lead to bronchitis and affect the liver and kidneys.[11]

8-Hydroxyquinoline Derivatives: These are known to be toxic upon ingestion and can cause

severe eye damage and skin sensitization.[2][3][4]

5.2. Ecological Information

Cuproxoline should be considered harmful to the environment, particularly aquatic

ecosystems.

Copper: Copper is highly toxic to aquatic life and does not degrade, instead entering

complex biogeochemical cycles.[5][6][13]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b227717/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-cuproxoline
https://www.ncbi.nlm.nih.gov/books/NBK610358/
https://sswm.info/sites/default/files/reference_attachments/DES%202013.%20Copper%2C%20Health%20Information%20Summary.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0690.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0690.pdf
https://wwwn.cdc.gov/TSP/ToxProfiles/ToxProfiles.aspx?id=206&tid=37
https://www.tandfonline.com/doi/full/10.3109/08958378.2015.1103338
https://www.elementalmicroanalysis.com/documents/product/sds/8-HYDROXYQUINOLINE_20240318_EN.pdf
https://www.benchchem.com/product/b227717/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-cuproxoline
https://pubmed.ncbi.nlm.nih.gov/22127322/
https://rolfesagri.co.za/wp-content/uploads/2024/04/Copper-15-EDTA-Chelate_Amendments-GHS_SDS_2022.pdf
https://pubmed.ncbi.nlm.nih.gov/21541846/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8-Hydroxyquinoline Derivatives: These compounds are also classified as very toxic to

aquatic life with long-lasting effects.[2][3]

Environmental Fate: The overall environmental persistence and degradation pathways of the

Cuproxoline complex are not well-documented. However, due to its components, it should

be prevented from entering drains, soil, or waterways.

Disposal Considerations
All waste containing Cuproxoline must be treated as hazardous waste.

Dispose of unused Cuproxoline and any contaminated materials in a designated hazardous

waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of Cuproxoline down the drain or in regular trash.

Conclusion
The safe handling of Cuproxoline is predicated on a thorough understanding of the hazards

posed by its constituent parts. By adhering to the comprehensive guidelines outlined in this

document—from consistent use of appropriate personal protective equipment to the

implementation of robust emergency and disposal procedures—researchers can significantly

mitigate the risks associated with this compound. A proactive and informed approach to safety

is paramount to protecting both personnel and the environment while enabling the successful

advancement of scientific research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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